Cas no 84682-02-0 (Octadecanoic acid,12-hydroxy-, docosyl ester)

• Product name: Octadecanoic acid,12-hydroxy-, docosyl ester
• CAS No: 84682-02-0
• MF: C₄₀H₈₀O₃
• MW: 609.061413764954
• CID: 727183
• PubChem ID: 3020031

Octadecanoic acid,12-hydroxy-, docosyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,12-hydroxy-, docosyl ester
• docosyl 12-hydroxyoctadecanoate
• 84682-02-0
• DTXSID40868828
• NS00060030
• EINECS 283-562-1
• SCHEMBL3825391
• Octadecanoic acid, 12-hydroxy-, docosyl ester

• Inchi： InChI=1S/C40H80O3/c1-3-5-7-9-10-11-12-13-14-15-16-17-18-19-20-21-24-27-30-34-38-43-40(42)37-33-29-26-23-22-25-28-32-36-39(41)35-31-8-6-4-2/h39,41H,3-38H2,1-2H3
• InChI Key： FMFCOGKGIKFFSQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCC(CCCCCC)O

Computed Properties

• Exact Mass: 608.61074641g/mol
• Monoisotopic Mass: 608.61074641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 38
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 46.5Ų